Cas no 731793-18-3 (4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid)
4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-ylamino)sulfonyl]benzoic acid
- 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid
- 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-ylsulfamoyl)benzoic Acid
- 4-CHLORO-3-[(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)SULFAMOYL]BENZOICACID
- 731793-18-3
- AKOS001048552
- SR-01000048599
- 4-Chloro-3-(n-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl)benzoic acid
- SR-01000048599-1
- CS-0345285
- AKOS016872726
- 4-CHLORO-3-[(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)SULFAMOYL]BENZOIC ACID
- EN300-09844
- CHEMBL5305450
- Z53040083
-
- Inchi: 1S/C17H16ClNO4S/c18-14-9-8-12(17(20)21)10-16(14)24(22,23)19-15-7-3-5-11-4-1-2-6-13(11)15/h1-2,4,6,8-10,15,19H,3,5,7H2,(H,20,21)
- InChI Key: QCUNQWSOLRTNOS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1S(NC1C2C=CC=CC=2CCC1)(=O)=O
Computed Properties
- Exact Mass: 365.0488569Da
- Monoisotopic Mass: 365.0488569Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 91.9Ų
4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-09844-0.05g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-09844-0.1g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-09844-0.25g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-09844-0.5g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-09844-1.0g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-09844-2.5g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-09844-5.0g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 5.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-09844-10.0g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 95.0% | 10.0g |
$1101.0 | 2025-03-21 | |
| Enamine | EN300-09844-1g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 90% | 1g |
$256.0 | 2023-10-28 | |
| Enamine | EN300-09844-5g |
4-chloro-3-[(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoyl]benzoic acid |
731793-18-3 | 90% | 5g |
$743.0 | 2023-10-28 |
4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid
Comprehensive Overview of 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid (CAS No. 731793-18-3)
The compound 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid (CAS No. 731793-18-3) is a sulfonamide derivative with a unique structural framework, combining a benzoic acid core with a tetrahydronaphthalene moiety. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the sulfamoyl group and the chloro substituent enhances its potential for hydrogen bonding and electrophilic interactions, which are critical for biological activity.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the tetrahydronaphthalene component, as it mimics bioactive scaffolds found in natural products. The compound's CAS No. 731793-18-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and molecular design. Its potential applications span from enzyme inhibition to antimicrobial activity, aligning with current trends in targeted therapy and antibiotic resistance research.
The synthesis of 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid involves multi-step organic reactions, including sulfonylation and cyclization. Optimizing its yield and purity is a focal point for industrial chemists, especially in the context of green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have driven innovations in solvent-free or catalytic methods, which are often discussed in forums and publications related to chemical manufacturing.
From a pharmacological perspective, the compound's benzoic acid backbone is notable for its role in modulating pharmacokinetic properties. Recent studies highlight its potential as a precursor for prodrug development, a hot topic in drug delivery systems. The sulfamoyl group further contributes to its solubility and bioavailability, addressing common challenges in formulation science. These attributes make CAS No. 731793-18-3 a candidate for further investigation in preclinical models.
Analytical characterization of 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid employs advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent quality standards, a priority for pharmaceutical compliance and regulatory affairs. The compound's stability under various conditions is also a key consideration, particularly for storage and transportation in the life sciences sector.
In summary, 4-chloro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)sulfamoylbenzoic acid (CAS No. 731793-18-3) represents a promising scaffold for diverse applications. Its structural features and functional groups align with contemporary research themes, including precision medicine and sustainable chemistry. As scientific inquiries into its mechanisms and derivatives expand, this compound is poised to remain a focal point in both academic and industrial settings.
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